N-cyclopropyl-4,5-difluoro-2-nitroaniline

• Molecular Formula: C9H8F2N2O2
• Molecular Weight: 214.17 g/mol
• IUPAC Name: N-cyclopropyl-4,5-difluoro-2-nitroaniline
• InChI: InChI=1S/C9H8F2N2O2/c10-6-3-8(12-5-1-2-5)9(13(14)15)4-7(6)11/h3-5,12H,1-2H2
• InChI Key: XDTLZKOZOUBESV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=CC(=C(C=C2[N+](=O)[O-])F)F

Description

N-cyclopropyl-4,5-difluoro-2-nitroaniline is a useful research compound. Its molecular formula is C9H8F2N2O2 and its molecular weight is 214.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4,5-Trifluoronitrobenzene (2.00 g, 11.3 mmol), potassium fluoride (0.656 g, 11.3 mmol), potassium carbonate (1.561 g, 11.29 mmol), and cyclopropylamine (0.93 ml, 13.55 mmol) were added to a vial and heated in a microwave at 90° C. for 10 min. The reaction was then diluted with dichloromethane, washed with water and brine, dried over magnesium sulfate, and concentrated under reduced pressure. Purification by flash chromatography on silica gel (0-15% ethyl acetate in hexanes) provided the title compound: 1H NMR (500 MHz, CDCl3) δ 8.04 (dd, J=10.4, 8.5 Hz, 1 H), 7.09 (dd, J=12.6, 7.0 Hz, 1 H), 2.55-2.54 (m, 1 H), 0.97-0.93 (m, 2 H), 0.69-0.66 (m, 2 H).